Cas no 945865-14-5 (3-(4-Bromo-1-ethyl-1H-pyrazol-3-yl)aniline)

3-(4-Bromo-1-ethyl-1H-pyrazol-3-yl)aniline structure
945865-14-5 structure
Product Name:3-(4-Bromo-1-ethyl-1H-pyrazol-3-yl)aniline
CAS No:945865-14-5
MF:C11H12BrN3
MW:266.13708114624
CID:2113117
Update Time:2023-08-03

3-(4-Bromo-1-ethyl-1H-pyrazol-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • 3-(4-bromo-1-ethyl-1H-pyrazol-3-yl)Benzenamine
    • 3-(4-Bromo-1-ethyl-1H-pyrazol-3-yl)aniline
    • VJEVLPAXLOWDQW-UHFFFAOYSA-N
    • Inchi: 1S/C11H12BrN3/c1-2-15-7-10(12)11(14-15)8-4-3-5-9(13)6-8/h3-7H,2,13H2,1H3
    • InChI Key: VJEVLPAXLOWDQW-UHFFFAOYSA-N
    • SMILES: BrC1=CN(CC)N=C1C1C=CC=C(C=1)N

Computed Properties

  • Exact Mass: 265.021
  • Monoisotopic Mass: 265.021
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8
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